Cas no 1822861-49-3 (Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate)

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate structure
1822861-49-3 structure
Product Name:Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
CAS No:1822861-49-3
MF:C11H13BrN2O3S
MW:333.201520681381
MDL:MFCD28133587
CID:4815831
Update Time:2026-02-27

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
    • Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
    • MDL: MFCD28133587
    • Inchi: 1S/C11H13BrN2O3S/c1-11(2,3)17-10(16)14-4-6-8(7(15)5-14)18-9(12)13-6/h4-5H2,1-3H3
    • InChI Key: NXBCSBQYJDBTJT-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=C(C(CN(C(=O)OC(C)(C)C)C2)=O)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 372
  • XLogP3: 2.6
  • Topological Polar Surface Area: 87.7

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 427.7±45.0 °C at 760 mmHg
  • Flash Point: 212.5±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate Security Information

Tert-Butyl 2-bromo-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate Pricemore >>

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